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Compound of Interest

Compound Name: (+/-)5(6)-DiHETE

Cat. No.: B15747560

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preliminary research on 5,6-

dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid (5,6-DiHETE) and its potential therapeutic

role in colitis. 5,6-DiHETE, an eicosapentaenoic acid-derived lipid metabolite, has emerged as

a promising anti-inflammatory agent.[1] This document details the quantitative data from

preclinical studies, comprehensive experimental protocols for colitis models, and the underlying

signaling pathways involved in its mechanism of action.

Quantitative Data Summary
The following tables summarize the key quantitative findings from preliminary studies on 5,6-

DiHETE in dextran sodium sulfate (DSS)-induced colitis models in mice.

Table 1: In Vivo Efficacy of 5,6-DiHETE in DSS-Induced Colitis
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Parameter
Administrat
ion Route

Dosage
Treatment
Regimen

Key
Findings

Reference

Recovery

from Colitis

Intraperitonea

l
50 µg/kg/day

During the

healing

phase (days

9-13)

Accelerated

recovery from

weight loss

and diarrhea

symptoms.

[1]

Oral
150

µg/kg/day

During the

healing

phase (days

9-13)

Suppressed

diarrhea and

colon

inflammation.

[1]

Oral
600

µg/kg/day

During the

healing

phase (days

9-13)

Suppressed

diarrhea and

colon

inflammation;

slightly

stronger

effect than

150

µg/kg/day.[2]

[1]

Leukocyte

Infiltration

Intraperitonea

l
50 µg/kg/day

During the

healing

phase

Inhibited

leukocyte

infiltration in

inflamed

colon tissue.

[3]

[3]

Oral
150

µg/kg/day

From day 9 to

14

Significantly

suppressed

the numbers

of infiltrating

granulocytes.

[4]

Oral 600

µg/kg/day

From day 9 to

14

Significantly

suppressed

the numbers

[4]
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of infiltrating

granulocytes.

Edema

Formation

Intraperitonea

l
50 µg/kg/day

During the

healing

phase

Inhibited

edema

formation in

inflamed

colon tissue.

[3]

[3]

Histological

Score
Oral

150

µg/kg/day

From day 9 to

14

Significantly

lower total

histological

scores

compared to

vehicle-

treated mice.

[4]

Oral
600

µg/kg/day

From day 9 to

14

Significantly

lower total

histological

scores

compared to

vehicle-

treated mice.

[4]

Table 2: In Vitro Effects of 5,6-DiHETE
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Assay Cell Type
5,6-DiHETE
Concentrati
on

Pre-
treatment
Time

Key
Findings

Reference

Endothelial

Barrier

Disruption

Human

Umbilical

Vein

Endothelial

Cells

(HUVECs)

0.1-1 µM 30 minutes

Significantly

inhibited

endothelial

barrier

disruption

induced by a

TRPV4

agonist.[3]

[3]

Intracellular

Ca2+

Increase

HEK293T

cells

overexpressi

ng TRPV4

1 µM 10 minutes

Reduced

TRPV4

agonist-

induced

intracellular

Ca2+

increase.[3]

[3]

Signaling Pathway of 5,6-DiHETE in Colitis
Preliminary studies have identified 5,6-DiHETE as a novel endogenous antagonist of the

Transient Receptor Potential Vanilloid 4 (TRPV4) channel.[3][5] In the context of colitis,

inflammation leads to increased vascular permeability, edema, and leukocyte infiltration.[1][3]

The activation of TRPV4 on endothelial cells is a key step in this process, leading to an influx of

Ca2+ and subsequent disruption of the endothelial barrier.[6] 5,6-DiHETE exerts its anti-

inflammatory effects by inhibiting this TRPV4-mediated signaling cascade.[3][5]
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Inflammatory Stimuli in Colitis

Endothelial Cell

Therapeutic Outcome

Inflammation

TRPV4 Channel

Upregulates/Activates

Ca2+ Influx

Activation

Endothelial Barrier
Disruption

Increased Vascular
Permeability

Promotion of Colitis Healing

Edema Leukocyte Infiltration

5,6-DiHETE

Antagonizes
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Phase 1: Colitis Induction

Phase 2: Treatment

Phase 3: Assessment

Acclimatize Mice

Induce Colitis with 2% DSS
(4 days)

Daily Monitoring:
- Body Weight

- Stool Consistency
- Bleeding

Return to Normal Water

Administer 5,6-DiHETE or Vehicle
(Healing Phase, e.g., Days 9-14)

Euthanasia and Sample Collection
(e.g., Day 14)

Macroscopic Evaluation:
- Colon Length

Histological Analysis:
- H&E Staining

- Scoring

Leukocyte Infiltration:
- Immunohistochemistry

- MPO Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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